| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM181049-1g |
1-Boc-3-(4-Aminophenyl)piperidine |
875798-79-1 | 95% | 1g |
$569 | 2021-08-05 | |
| Fluorochem | 093612-1g |
1-Boc-3-(4-Aminophenyl)piperidine |
875798-79-1 | 95% | 1g |
￡81.00 | 2022-03-01 | |
| Fluorochem | 093612-5g |
1-Boc-3-(4-Aminophenyl)piperidine |
875798-79-1 | 95% | 5g |
￡243.00 | 2022-03-01 | |
| Fluorochem | 093612-10g |
1-Boc-3-(4-Aminophenyl)piperidine |
875798-79-1 | 95% | 10g |
￡405.00 | 2022-03-01 | |
| Fluorochem | 093612-25g |
1-Boc-3-(4-Aminophenyl)piperidine |
875798-79-1 | 95% | 25g |
￡810.00 | 2022-03-01 | |
| Chemenu | CM181049-1g |
1-Boc-3-(4-Aminophenyl)piperidine |
875798-79-1 | 95%+ | 1g |
$79 | 2023-01-09 | |
| Chemenu | CM181049-5g |
1-Boc-3-(4-Aminophenyl)piperidine |
875798-79-1 | 95%+ | 5g |
$238 | 2023-01-09 | |
| Apollo Scientific | OR54550-1g |
tert-Butyl 3-(4-aminophenyl)piperidine-1-carboxylate |
875798-79-1 | 95% | 1g |
£345.00 | 2023-08-31 | |
| ChemScence | CS-0048383-250mg |
tert-Butyl 3-(4-aminophenyl)piperidine-1-carboxylate |
875798-79-1 | 250mg |
$54.0 | 2022-04-26 | ||
| ChemScence | CS-0048383-1g |
tert-Butyl 3-(4-aminophenyl)piperidine-1-carboxylate |
875798-79-1 | 1g |
$108.0 | 2022-04-26 |
Audited Supplier
tert-butyl 3-(4-aminophenyl)piperidine-1-carboxylate (CAS No. 875798-79-1) is a versatile organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, featuring a piperidine core and a tert-butyl carboxylate protecting group, has garnered significant attention due to its potential applications in drug discovery and development. Researchers often explore its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory pathways.
The structural uniqueness of tert-butyl 3-(4-aminophenyl)piperidine-1-carboxylate lies in its 4-aminophenyl moiety, which enables diverse functionalization. This characteristic makes it a valuable building block for designing novel compounds with enhanced pharmacokinetic properties. Recent trends in medicinal chemistry highlight the growing demand for such intermediates, especially in the development of small-molecule inhibitors and GPCR-targeted therapies. These applications align with current industry focus areas like precision medicine and targeted drug delivery.
From a synthetic perspective, the tert-butyloxycarbonyl (Boc) group in this compound offers excellent stability under various reaction conditions, a feature highly valued by organic chemists. Its cleavage under acidic conditions allows for selective deprotection, enabling further modifications of the piperidine nitrogen. This property is frequently leveraged in multi-step syntheses, particularly in the construction of heterocyclic scaffolds—a hot topic in contemporary drug discovery.
Analytical characterization of CAS No. 875798-79-1 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets rigorous quality standards required for pharmaceutical applications. The compound's physicochemical properties, including solubility and stability data, are crucial parameters frequently searched by researchers working on formulation development and preclinical studies.
In the context of green chemistry initiatives, synthetic routes to tert-butyl 3-(4-aminophenyl)piperidine-1-carboxylate have evolved to incorporate more sustainable practices. Recent literature describes optimized procedures using catalytic methods and environmentally benign solvents, addressing the pharmaceutical industry's push toward green synthesis. These advancements respond to growing concerns about process sustainability—a trending topic in chemical manufacturing.
The compound's relevance extends to academic investigations of structure-activity relationships (SAR), where researchers systematically modify its framework to explore biological effects. Such studies contribute to the broader understanding of molecular recognition and drug-receptor interactions, areas receiving substantial attention in computational chemistry and AI-assisted drug design platforms.
Safety considerations for handling tert-butyl 3-(4-aminophenyl)piperidine-1-carboxylate follow standard laboratory protocols for amino-containing compounds. Proper storage conditions—typically under inert atmosphere at controlled temperatures—help maintain its stability over extended periods. These practical aspects are frequently queried by laboratory technicians and process chemists working with this material.
Looking forward, the demand for specialized intermediates like CAS No. 875798-79-1 is expected to grow, driven by expanding research in central nervous system (CNS) therapeutics and pain management solutions. Its structural features position it as a valuable tool for medicinal chemists tackling challenges in blood-brain barrier penetration and receptor subtype selectivity—key hurdles in modern neuropharmacology.
The commercial availability of tert-butyl 3-(4-aminophenyl)piperidine-1-carboxylate from multiple suppliers facilitates its adoption across research institutions and pharmaceutical companies. Quality certifications like GMP-grade and research-grade specifications cater to diverse application needs, from early-stage discovery to process development. This accessibility supports the compound's widespread use in both academic and industrial settings.
In summary, tert-butyl 3-(4-aminophenyl)piperidine-1-carboxylate represents a strategically important compound in modern organic and medicinal chemistry. Its balanced properties as a synthetic intermediate, combined with emerging applications in drug discovery, ensure its continued relevance in chemical research. As scientific understanding of piperidine-based therapeutics advances, this compound will likely play an increasingly prominent role in developing next-generation pharmaceutical agents.
